Cas no 1018330-39-6 (1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene)

1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene structure
1018330-39-6 structure
Product Name:1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
CAS No:1018330-39-6
MF:C11ClF15
MW:452.546754837036
CID:1134804
PubChem ID:75406202
Update Time:2025-04-20

1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
    • 1018330-39-6
    • 1-Chloro-2,3,4,5,6-pentakis-trifluoromethylbenzene
    • AKOS017344239
    • DFWFZMFBTXMHAX-UHFFFAOYSA-N
    • MFCD23381965
    • Inchi: 1S/C11ClF15/c12-6-4(10(22,23)24)2(8(16,17)18)1(7(13,14)15)3(9(19,20)21)5(6)11(25,26)27
    • InChI Key: DFWFZMFBTXMHAX-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=C(C(F)(F)F)C(C(F)(F)F)=C(C(F)(F)F)C=1C(F)(F)F

Computed Properties

  • Exact Mass: 451.9449g/mol
  • Monoisotopic Mass: 451.9449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 452.54g/mol
  • XLogP3: 7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • LogP: 7.43400
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